N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-methylbutanamide

• IUPAC Name: N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-3-methylbutanamide
• InChI: InChI=1S/C17H22N2O2/c1-11(2)9-16(20)18-14-6-5-12-7-8-19(15(12)10-14)17(21)13-3-4-13/h5-6,10-11,13H,3-4,7-9H2,1-2H3,(H,18,20)
• InChI Key: HWBRBCGWVNGCJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=CC2=C(CCN2C(=O)C3CC3)C=C1
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-methylbutanamide, also known as N-cyclopropanecarbonyl-3-methylbutanamide (NCMB), is an organic compound that has recently been studied for its potential applications in many different fields. NCMB is a cyclic amide that was first synthesized in the 1950s, but its structure was not fully elucidated until the 1980s. NCMB has been found to have a range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. It is also known to act as an agonist of the serotonin receptor 5-HT3, which is involved in the regulation of neurotransmitter release.

Scientific Research Applications

NCMB has a wide range of scientific research applications, including in the fields of pharmacology, biochemistry, and cell biology. In pharmacology, NCMB has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-bacterial agent. It has also been studied for its potential as an agonist of the serotonin receptor 5-HT3, which is involved in the regulation of neurotransmitter release. In biochemistry, NCMB has been studied for its potential as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. In cell biology, NCMB has been studied for its potential as a modulator of cell signaling pathways, such as the MAPK and PI3K pathways.

Mechanism of Action

NCMB is thought to act as an agonist of the serotonin receptor 5-HT3, which is involved in the regulation of neurotransmitter release. NCMB is also thought to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. In addition, NCMB is thought to modulate cell signaling pathways, such as the MAPK and PI3K pathways.
Biochemical and Physiological Effects
NCMB has been found to have a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, NCMB has been found to modulate cell signaling pathways, such as the MAPK and PI3K pathways. NCMB has also been found to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.

Advantages and Limitations for Lab Experiments

The main advantage of using NCMB in laboratory experiments is that it is a relatively simple compound to synthesize. Additionally, NCMB has a wide range of potential applications in many different fields. However, there are some limitations to using NCMB in laboratory experiments. For example, NCMB is not water-soluble, which can make it difficult to work with in aqueous solutions. Additionally, NCMB is a relatively unstable compound, which can make it difficult to store for long periods of time.

Future Directions

The potential applications of NCMB are vast and varied, and there are many potential future directions for research. One potential direction is to further explore the potential of NCMB as an anti-inflammatory, anti-cancer, and anti-bacterial agent. Additionally, further research could be done to explore the potential of NCMB as a modulator of cell signaling pathways, such as the MAPK and PI3K pathways. Additionally, further research could be done to explore the potential of NCMB as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. Finally, further research could be done to explore the potential of NCMB as a drug delivery system for targeted drug delivery.

Synthesis Methods

NCMB is typically synthesized through a three-step process that involves the reaction of a cyclopropanecarboxylic acid with an amine, followed by an acid-catalyzed cyclization, and finally a reduction of the amide group. The first step involves the reaction of a cyclopropanecarboxylic acid with an amine to form an amide. The second step involves an acid-catalyzed cyclization of the amide to form the cyclic amide, NCMB. Finally, the amide group is reduced to form the desired compound.